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Compound of Interest

Compound Name: Cloforex

Cat. No.: B087936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic profiles of Cloforex
(clobenzorex) and its primary metabolites, amphetamine and 4-hydroxyclobenzorex. The data

presented is compiled from various scientific studies to offer an objective analysis supported by

experimental evidence.

Executive Summary
Cloforex, an anorectic agent, is a prodrug that undergoes extensive metabolism following oral

administration. Its pharmacological effects are largely attributed to its active metabolites.

Understanding the pharmacokinetic properties of both the parent drug and its metabolites is

crucial for efficacy and safety assessment in drug development. This guide summarizes key

pharmacokinetic parameters, details the experimental methods used for their determination,

and illustrates the metabolic pathway.

Data Presentation: Pharmacokinetic Parameters
The following table summarizes the available pharmacokinetic parameters for Cloforex and its

major metabolites. It is important to note that much of the detailed pharmacokinetic data,

particularly for plasma, is derived from studies focused on urine excretion for forensic and anti-

doping purposes. Plasma pharmacokinetic parameters for Cloforex are noted to be highly

variable.
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Parameter
Cloforex (Parent
Drug)

4-
Hydroxyclobenzore
x (Metabolite)

Amphetamine
(Metabolite)

Peak Plasma

Concentration (Cmax)
8 - 47 ng/mL[1]

5,705 - 88,410 ng/mL

(in urine)[2][3]

715 - 2,474 ng/mL (in

urine)[4]

Time to Peak

Concentration (Tmax)
~1 - 1.5 hours[1]

~1.5 - 5 hours (in

urine)

~4 - 19 hours (in

urine)

Half-life (t1/2)
Highly variable: 1 - 17

hours

Detected for up to

91.5 hours in urine

Detected for up to 116

hours in urine

Area Under the Curve

(AUC)

Data not consistently

reported in plasma

Data not available in

plasma

Data not available in

plasma

Route of Elimination
Primarily hepatic

metabolism
Excreted in urine Excreted in urine

Metabolic Pathway of Cloforex
Cloforex is metabolized in the liver primarily through two pathways: N-dealkylation to form

amphetamine and hydroxylation to form 4-hydroxyclobenzorex. The metabolite 4-

hydroxyclobenzorex is often found in higher concentrations and for a longer duration than the

parent drug or amphetamine, making it a key marker for Cloforex use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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